
7-Bromo-4-chloro-8-methylquinoline molecular
structure and weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
7-Bromo-4-chloro-8-

methylquinoline

Cat. No.: B1371734 Get Quote

Technical Guide: 7-Bromo-4-chloro-8-
methylquinoline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and key

physicochemical properties of 7-Bromo-4-chloro-8-methylquinoline, a halogenated quinoline

derivative of interest in medicinal chemistry and drug discovery.

Core Molecular Data
The fundamental properties of 7-Bromo-4-chloro-8-methylquinoline are summarized below.

This data is essential for experimental design, analytical method development, and

computational modeling.
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Property Value Source

Molecular Formula C₁₀H₇BrClN [1]

Molecular Weight 256.53 g/mol [1]

CAS Number 1189106-50-0 [1]

Physical Form Solid

InChI Key
UPJFHRDSKRYSLG-

UHFFFAOYSA-N
[2]

Canonical SMILES Cc1c(Br)ccc2c(Cl)ccnc12

Molecular Structure
The two-dimensional chemical structure of 7-Bromo-4-chloro-8-methylquinoline is depicted

below. The quinoline core is substituted with a bromine atom at the 7-position, a chlorine atom

at the 4-position, and a methyl group at the 8-position.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://labshake.com/product/e389fa91-f0c0-4183-ad2a-ad4b1b54e82e/-7-Bromo-4-chloro-8-methylquinoline
https://labshake.com/product/e389fa91-f0c0-4183-ad2a-ad4b1b54e82e/-7-Bromo-4-chloro-8-methylquinoline
https://labshake.com/product/e389fa91-f0c0-4183-ad2a-ad4b1b54e82e/-7-Bromo-4-chloro-8-methylquinoline
https://cymitquimica.com/products/10-F634802/1189106-50-0/7-bromo-4-chloro-8-methylquinoline/
https://www.benchchem.com/product/b1371734?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N

C

C

C

C

Cl C

C

C

C

C

Br

CH₃

Click to download full resolution via product page

Molecular structure of 7-Bromo-4-chloro-8-methylquinoline.

Experimental Protocols
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Detailed, peer-reviewed experimental protocols for the specific synthesis and analysis of 7-
Bromo-4-chloro-8-methylquinoline are not readily available in the public domain. However,

general synthetic strategies for related quinoline derivatives often involve multi-step reactions.

For instance, the synthesis of substituted quinolines can be achieved through methods like the

Combes quinoline synthesis or metal-catalyzed cross-coupling reactions to introduce the

halogen and methyl substituents onto the quinoline scaffold.

Researchers interested in synthesizing this compound may consider adapting procedures from

the synthesis of structurally similar molecules, such as other halogenated 8-methylquinolines. It

is important to note that Sigma-Aldrich provides this compound to early discovery researchers

without collected analytical data, and the buyer assumes responsibility for confirming the

product's identity and purity.[3]

Signaling Pathways and Biological Activity
Currently, there is no specific information available in published literature detailing the signaling

pathways modulated by 7-Bromo-4-chloro-8-methylquinoline or its comprehensive biological

activity profile. As a halogenated quinoline, it belongs to a class of compounds known for a

wide range of biological activities. Further research and screening are required to elucidate its

potential therapeutic applications and mechanisms of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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